![molecular formula C4H4Br2N2 B1523591 3-Bromo-pyridazine hydrobromide CAS No. 215451-50-6](/img/structure/B1523591.png)
3-Bromo-pyridazine hydrobromide
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Bromo-pyridazine hydrobromide has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods . The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, a related compound, 3-bromopyridine, has been used in various reactions associated with aryl halides . These include the Heck reaction and Buchwald-Hartwig coupling .
Physical and Chemical Properties Analysis
This compound is a white to light yellow crystalline powder that is hygroscopic in nature. It has a molecular weight of 251.92 g/mol and a melting point between 200°C and 202°C. It is soluble in water, methanol, and ethanol, and sparingly soluble in ethyl acetate, acetone, and chloroform.
Scientific Research Applications
Synthesis of Pyridazines
3-Bromo-pyridazine hydrobromide serves as a crucial intermediate in the synthesis of pyridazines, compounds with significant potential in medicinal chemistry and crop protection. The boron trifluoride-mediated cycloaddition of 3-bromotetrazine and silyl enol ethers is an example of how 3-bromo-pyridazines can be synthesized with high regiocontrol, allowing for further functionalization and the creation of diverse chemical structures with specific biological or physical properties (Schnell et al., 2021).
Anticonvulsant and Anti-inflammatory Activities
Research on benzofuran-based heterocycles demonstrates the potential of 3-bromo-pyridazine derivatives in developing new therapeutic agents with anticonvulsant and anti-inflammatory activities (Dawood et al., 2006). These findings highlight the relevance of this compound in the creation of new drugs and the exploration of their mechanisms of action.
Corrosion Inhibition
3-Bromo-pyridazine derivatives have been studied as corrosion inhibitors for iron in hydrochloric acid solutions, indicating their potential application in materials science and engineering to protect metals from corrosion. This application is crucial for extending the life of metal components in various industrial systems (Chetouani et al., 2003).
Antiproliferative Agents
The synthesis of mixed ligand aroylhydrazone and N-donor heterocyclic Lewis base Cu(II) complexes, incorporating 3-bromo-pyridazine, has shown significant antiproliferative effects against various human tumor cell lines. This suggests the utility of 3-bromo-pyridazine derivatives in developing cancer therapeutics (Sutradhar et al., 2017).
Herbicidal Activities
Studies on 4-(3-trifluoromethylphenyl)pyridazine derivatives, which can be synthesized using 3-bromo-pyridazine, have shown promising herbicidal activities. These compounds offer a new approach to plant protection, highlighting the agricultural applications of 3-bromo-pyridazine derivatives (Xu et al., 2008).
Safety and Hazards
Future Directions
The base-catalyzed isomerization of simple aryl halides, such as 3-Bromo-pyridazine hydrobromide, presents a novel approach to the synthesis of 1,4-dihydropyridine derivatives from pyridines . This process expands the scope of pyridine reduction and represents a new mode for pyridine functionalization .
Properties
IUPAC Name |
3-bromopyridazine;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2.BrH/c5-4-2-1-3-6-7-4;/h1-3H;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTQKOCSGGRTSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1)Br.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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